2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(4-phenoxyphenyl)-
Cat. No. B8687818
M. Wt: 296.28 g/mol
InChI Key: NNRYJLARUIVRRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06472396B1
Procedure details
A soultion of sodium ethoxide (0.27 g) in 3 ml of anhydrous ethanol is added with 0.657 g of ethyl (4′-phenoxyphenyl)acetate dissolved in 5 ml of ethanol, then with urea (0.18 g). The reaction mixture is refluxed for 2 hours 30 minutes, then it is cooled to room temperature and the suspended solid is filtered. The solid is redissolved in 8 ml of water and the solution is acidified with 1 N hydrochloric acid. The solid which separates is recovered by filtration to give 0.165 g of the product, m.p. >240° C.
Identifiers
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REACTION_CXSMILES
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[O-:1][CH2:2]C.[Na+].[O:5]([C:12]1[CH:17]=[CH:16][C:15]([CH2:18][C:19]([O:21]CC)=O)=[CH:14][CH:13]=1)[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1.[NH2:24][C:25]([NH2:27])=[O:26]>C(O)C>[O:5]([C:12]1[CH:13]=[CH:14][C:15]([CH:18]2[C:19](=[O:21])[NH:27][C:25](=[O:26])[NH:24][C:2]2=[O:1])=[CH:16][CH:17]=1)[C:6]1[CH:7]=[CH:8][CH:9]=[CH:10][CH:11]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.27 g
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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0.657 g
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Type
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reactant
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Smiles
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O(C1=CC=CC=C1)C1=CC=C(C=C1)CC(=O)OCC
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0.18 g
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Type
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reactant
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Smiles
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NC(=O)N
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Step Three
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is refluxed for 2 hours 30 minutes
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Duration
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30 min
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FILTRATION
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Type
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FILTRATION
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Details
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the suspended solid is filtered
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The solid is redissolved in 8 ml of water
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FILTRATION
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Type
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FILTRATION
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Details
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The solid which separates is recovered by filtration
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O(C1=CC=CC=C1)C1=CC=C(C=C1)C1C(NC(NC1=O)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.165 g | |
| YIELD: CALCULATEDPERCENTYIELD | 21.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
